4,4,5,5,5-pentafluoropentyl 4-[(2-methylphenyl)amino]-4-oxobutanoate

• IUPAC Name: 4,4,5,5,5-pentafluoropentyl 4-(2-methylanilino)-4-oxobutanoate
• InChI: InChI=1S/C16H18F5NO3/c1-11-5-2-3-6-12(11)22-13(23)7-8-14(24)25-10-4-9-15(17,18)16(19,20)21/h2-3,5-6H,4,7-10H2,1H3,(H,22,23)
• InChI Key: GSCURBIVKHPKKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCC(=O)OCCCC(C(F)(F)F)(F)F
• Molecular Formula: C16H18F5NO3
• DSSTOX Substance ID: DTXSID201348322
• Molecular Weight: 367.31 g/mol
• CAS RN: 303133-88-2

Description

"4,4,5,5,5-pentafluoropentyl 4-[(2-methylphenyl)amino]-4-oxobutanoate" is a chemical compound studied in various contexts for its structural, chemical, and physical properties. Research has been conducted to understand its synthesis, molecular structure, chemical reactions, and various properties.

Synthesis Analysis

The synthesis of compounds similar to "this compound" often involves complex chemical processes. For instance, related compounds have been synthesized through reactions involving different organic compounds, followed by various purification and refinement steps (Rahul Raju et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds like "this compound" is often determined using techniques such as FT-IR, NMR, and X-ray diffraction. These methods provide insights into the geometric parameters, bond lengths, angles, and overall molecular conformation (Rahul Raju et al., 2015).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including interactions with other organic compounds and transformations under different conditions. The chemical properties can be characterized by studying reaction mechanisms and product formation. For example, some related compounds exhibit behaviors like hyper-conjugative interactions and charge delocalization (K. Vanasundari et al., 2018).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, are essential for understanding the compound's behavior in different environments. These properties can be determined through experimental measurements and are critical for practical applications of the compound.

Chemical Properties Analysis

Chemical properties like reactivity, stability, and interaction with other molecules are central to the compound's applications in various fields. Techniques like NBO analysis and HOMO-LUMO studies provide insights into the electronic structure, which is crucial for understanding the chemical behavior of the compound (Rahul Raju et al., 2015).

Scientific Research Applications

Molecular Docking and Biological Activity

Research on derivatives of butanoic acid, such as those involving molecular docking studies, has shown their significance in bonding and inhibiting Placenta growth factor (PIGF-1), suggesting potential pharmacological importance. The study by Vanasundari et al. (2018) on butanoic acid derivatives emphasizes their role in understanding biological activities and exploring further pharmacological applications Vanasundari, Balachandran, Kavimani, & Narayana, 2018.

Spectroscopic and Structural Investigations

Spectroscopic and structural investigations provide deep insights into the molecular characteristics of compounds. Studies like those conducted by Raju et al. (2015) on similar butanoic acid derivatives have focused on understanding the vibrational wavenumbers, molecular structure, and electronic properties through experimental and theoretical approaches, highlighting the compounds' potential in nonlinear optical materials and their reactivity Raju, Panicker, Nayak, Narayana, Sarojini, Alsenoy, & Al‐Saadi, 2015.

Nonlinear Optical Materials

The dipole moment and hyperpolarizabilities of butanoic acid derivatives indicate their potential as candidates for nonlinear optical materials, as suggested by the work on similar compounds. This area of research opens up possibilities for the application of such compounds in the development of new materials with unique optical properties.

Antimicrobial Activity

Compounds synthesized from butanoic acid derivatives, such as those explored by Ghashang, Mansoor, & Aswin (2013), have been evaluated for their in vitro antimicrobial activity against different bacterial and fungal strains, demonstrating the broader scope of these compounds in contributing to the development of new antimicrobial agents Ghashang, Mansoor, & Aswin, 2013.